Cas no 1004951-68-1 (2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid)
1004951-68-1 structure
Product Name:2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid
CAS No:1004951-68-1
MF:C16H20ClN3O4
MW:353.800703048706
MDL:MFCD04967174
CID:3058172
PubChem ID:4031107
Update Time:2025-04-21
2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid
- 2-[3-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-1-adamantyl]acetic acid
- [3-(4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-1-adamantyl]acetic acid
- 2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid
- AKOS025214100
- CS-0279477
- 2-[3-(4-chloro-5-methyl-3-nitropyrazol-1-yl)-1-adamantyl]acetic acid
- STK312500
- AKOS000306003
- EN300-228907
- 2-(3-(4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl)acetic acid
- 1004951-68-1
- [3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)tricyclo[3.3.1.1~3,7~]dec-1-yl]acetic acid
- MFCD04967174
- EQB95168
- 2-[3-(4-CHLORO-5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)-1-ADAMANTYL]ACETIC ACID
- 2-[3-(4-chloro-5-methyl-3-nitropyrazolyl)adamantanyl]acetic acid
- BBL038751
- [3-(4-CHLORO-5-METHYL-3-NITROPYRAZOL-1-YL)ADAMANTAN-1-YL]ACETIC ACID
-
- MDL： MFCD04967174
- Inchi： 1S/C16H20ClN3O4/c1-9-13(17)14(20(23)24)18-19(9)16-5-10-2-11(6-16)4-15(3-10,8-16)7-12(21)22/h10-11H,2-8H2,1H3,(H,21,22)
- InChI Key： FFOUCKPQFNFKTL-UHFFFAOYSA-N
- SMILES： ClC1C([N+](=O)[O-])=NN(C=1C)C12CC3CC(C1)CC(CC(=O)O)(C3)C2
Computed Properties
- Exact Mass: 353.1142338Da
- Monoisotopic Mass: 353.1142338Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 101Ų
2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-228907-0.05g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 95% | 0.05g |
$88.0 | 2024-06-20 | |
| Enamine | EN300-228907-0.1g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-228907-0.25g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 95% | 0.25g |
$188.0 | 2024-06-20 | |
| Enamine | EN300-228907-0.5g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 95% | 0.5g |
$353.0 | 2024-06-20 | |
| Enamine | EN300-228907-1.0g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 95% | 1.0g |
$470.0 | 2024-06-20 | |
| Enamine | EN300-228907-2.5g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 95% | 2.5g |
$923.0 | 2024-06-20 | |
| Enamine | EN300-228907-5.0g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 95% | 5.0g |
$1364.0 | 2024-06-20 | |
| Enamine | EN300-228907-10.0g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 95% | 10.0g |
$2024.0 | 2024-06-20 | |
| Enamine | EN300-228907-1g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 1g |
$470.0 | 2023-09-15 | ||
| Enamine | EN300-228907-5g |
2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid |
1004951-68-1 | 5g |
$1364.0 | 2023-09-15 |
2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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